Cas no 1049981-09-0 (2-[(3-Methylphenyl)methyl]-D-Proline)

• Product name: 2-[(3-Methylphenyl)methyl]-D-Proline
• CAS No: 1049981-09-0
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 2118000

2-[(3-Methylphenyl)methyl]-D-Proline Chemical and Physical Properties

Names and Identifiers

• 2-[(3-methylphenyl)methyl]-D-Proline
• 2-[(3-Methylphenyl)methyl]-D-Proline

• Inchi： 1S/C13H17NO2/c1-10-4-2-5-11(8-10)9-13(12(15)16)6-3-7-14-13/h2,4-5,8,14H,3,6-7,9H2,1H3,(H,15,16)/t13-/m0/s1
• InChI Key： VVINXXDRWMSRRT-ZDUSSCGKSA-N
• SMILES： OC([C@@]1(CC2C=CC=C(C)C=2)CCCN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Topological Polar Surface Area: 49.3